Cas no 106174-99-6 (4-Pentene-1,3-diol, 5-(1,3-benzodioxol-5-yl)-2,2-dimethyl-)

• Product Name: 4-Pentene-1,3-diol, 5-(1,3-benzodioxol-5-yl)-2,2-dimethyl-
• CAS No: 106174-99-6
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 1172977
• Update Time: 2024-07-25

4-Pentene-1,3-diol, 5-(1,3-benzodioxol-5-yl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pentene-1,3-diol, 5-(1,3-benzodioxol-5-yl)-2,2-dimethyl-

• Inchi： 1S/C14H18O4/c1-14(2,8-15)13(16)6-4-10-3-5-11-12(7-10)18-9-17-11/h3-7,13,15-16H,8-9H2,1-2H3
• InChI Key： VBFVMBOMGQHYSX-UHFFFAOYSA-N
• SMILES： C(O)C(C)(C)C(O)C=CC1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 250.12054

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 450.9±40.0 °C(Predicted)
• PSA: 58.92
• pka: 14.09±0.20(Predicted)